Cas no 649757-86-8 (1-Propanone, 1,1'-(1,2-ethanediyldi-4,1-phenylene)bis[2-methyl-)

1-Propanone, 1,1'-(1,2-ethanediyldi-4,1-phenylene)bis[2-methyl- structure
649757-86-8 structure
Product Name:1-Propanone, 1,1'-(1,2-ethanediyldi-4,1-phenylene)bis[2-methyl-
CAS No:649757-86-8
MF:C22H26O2
MW:322.440646648407
CID:409961
PubChem ID:68743856
Update Time:2025-04-19

1-Propanone, 1,1'-(1,2-ethanediyldi-4,1-phenylene)bis[2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-1-[4-[2-[4-(2-methylpropanoyl)phenyl]ethyl]phenyl]propan-1-one
    • 649757-86-8
    • DTXSID50738947
    • 1,1'-[Ethane-1,2-diyldi(4,1-phenylene)]bis(2-methylpropan-1-one)
    • SCHEMBL3685675
    • 1-Propanone, 1,1'-(1,2-ethanediyldi-4,1-phenylene)bis[2-methyl-
    • Inchi: 1S/C22H26O2/c1-15(2)21(23)19-11-7-17(8-12-19)5-6-18-9-13-20(14-10-18)22(24)16(3)4/h7-16H,5-6H2,1-4H3
    • InChI Key: XNNBZJZLHOPMCV-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)CCC1C=CC(=CC=1)C(C(C)C)=O)C(C)C

Computed Properties

  • Exact Mass: 322.19338
  • Monoisotopic Mass: 322.193280068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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